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Compound of Interest

Compound Name: H-Ile-Pro-Pro-OH hydrochloride

Cat. No.: B12303965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
H-Ile-Pro-Pro-OH hydrochloride, the hydrochloride salt of the tripeptide Isoleucyl-Prolyl-

Proline (IPP), is a compound of significant interest in the fields of biochemistry and

pharmacology. This document provides a comprehensive overview of its fundamental

properties, experimental protocols for its characterization, and its mechanism of action as an

Angiotensin-Converting Enzyme (ACE) inhibitor.

Physicochemical Properties
The basic physicochemical properties of H-Ile-Pro-Pro-OH hydrochloride and its

corresponding free peptide form are summarized below. It is important to note that while data

for the hydrochloride form is provided where available, some properties, such as pKa and

melting point, are reported for the free peptide (H-Ile-Pro-Pro-OH) due to a lack of specific

experimental data for the hydrochloride salt.

Table 1: Physicochemical Data for H-Ile-Pro-Pro-OH Hydrochloride and H-Ile-Pro-Pro-OH
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Property
H-Ile-Pro-Pro-OH
Hydrochloride

H-Ile-Pro-Pro-OH
(Free Peptide)

Source(s)

IUPAC Name

(2S)-1-[(2S)-1-

[(2S,3S)-2-amino-3-

methylpentanoyl]pyrro

lidine-2-

carbonyl]pyrrolidine-2-

carboxylic acid

hydrochloride

(2S)-1-[(2S)-1-

[(2S,3S)-2-amino-3-

methylpentanoyl]pyrro

lidine-2-

carbonyl]pyrrolidine-2-

carboxylic acid

[1][2]

Synonyms
L-Isoleucyl-L-prolyl-L-

proline hydrochloride
IPP, Ile-Pro-Pro [1][2]

CAS Number 1208862-61-6 26001-32-1 [1][2][3]

Molecular Formula C₁₆H₂₈ClN₃O₄ C₁₆H₂₇N₃O₄ [1][2][3]

Molecular Weight 361.87 g/mol 325.41 g/mol [1][4]

Appearance Solid (Predicted) Not Available [3]

Melting Point Not Available Not Available

Boiling Point Not Available
572.556 °C at 760

mmHg (Predicted)
[5]

pKa (Strongest Acidic) Not Available 3.44 (Predicted) [6]

pKa (Strongest Basic) Not Available 8.2 (Predicted) [6]

Solubility
Water: 50 mg/mL,

DMSO: 30 mg/mL
Not Available [3]

IC₅₀ (for ACE) 5 µM 5 µM [3][4][7]

Biological Activity: ACE Inhibition
H-Ile-Pro-Pro-OH is a known inhibitor of Angiotensin-Converting Enzyme (ACE), a key enzyme

in the Renin-Angiotensin-Aldosterone System (RAAS) that regulates blood pressure. By

inhibiting ACE, H-Ile-Pro-Pro-OH prevents the conversion of angiotensin I to angiotensin II, a
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potent vasoconstrictor. This leads to vasodilation and a subsequent reduction in blood

pressure.[8]

Signaling Pathway
The mechanism of action of H-Ile-Pro-Pro-OH hydrochloride involves the inhibition of the

Angiotensin-Converting Enzyme (ACE) within the Renin-Angiotensin-Aldosterone System

(RAAS). The following diagram illustrates this pathway.
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Preparation

Reaction

Analysis

Prepare 5 mM HHL Solution

Add HHL to start reaction

Prepare 0.04 U/mL ACE Solution

Pre-incubate Peptide + ACE
(37°C, 5 min)

Prepare Peptide Dilutions

Incubate
(37°C, 60 min)

Stop reaction with 1 M HCl

Extract Hippuric Acid
(Ethyl Acetate)

Evaporate Ethyl Acetate

Resuspend in Water

Measure Absorbance at 228 nm

Calculate % Inhibition and IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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